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Compound of Interest

Compound Name: Gallic acid-d2

Cat. No.: B10824179 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Gallic acid-d2, ensuring the safety of researchers, scientists, and drug

development professionals. The following procedural guidance is designed to minimize risks

and establish safe laboratory practices.

Hazard Identification and Risk Assessment
Gallic acid-d2 is a deuterated form of gallic acid. While specific toxicity data for the deuterated

compound is limited, the safety precautions should be based on the known hazards of gallic

acid.

Primary Hazards:

Skin Irritation: Causes skin irritation upon contact.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust.[1][2][3]

Ingestion: Accidental ingestion may be harmful.[4][5]

Combustibility: As a solid, it is combustible and may form explosive dust clouds in the air.[4]

GHS Hazard Statements:
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H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE) Requirements
The following table summarizes the required PPE for handling Gallic acid-d2. Adherence to

these recommendations is mandatory to ensure personal safety.
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Body Part
Personal Protective

Equipment

Specifications and Use

Cases

Eyes/Face Safety Goggles or Face Shield

Must be worn at all times when

handling the solid or solutions.

Safety glasses with side

shields are a minimum

requirement.[3][5][6][7][8][9]

[10] A face shield is

recommended when there is a

splash hazard.[7]

Hands Chemical-Resistant Gloves

Nitrile or latex gloves are

suitable.[6][10] Double gloving

is recommended for enhanced

protection.[7] Gloves should be

powder-free to prevent powder

contamination.[7] Inspect

gloves for integrity before use

and change them frequently, or

immediately after known

contact.[7][10]

Body Laboratory Coat or Coveralls

A clean, buttoned lab coat

should be worn to protect skin

and clothing.[6][8] For larger

quantities or tasks with a

higher risk of contamination,

disposable coveralls are

recommended.

Respiratory NIOSH-Approved Respirator A respirator (e.g., N95) is

required when handling the

powder outside of a certified

chemical fume hood or when

dust may be generated.[1][7]

[8][9] For large spills, a

chemical cartridge-type
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respirator may be necessary.

[7]

Feet Closed-Toed Shoes

Closed-toed shoes are

mandatory in the laboratory to

protect against spills and

falling objects.[6][8]

Operational Plan for Safe Handling
The following step-by-step procedures must be followed to ensure the safe handling of Gallic
acid-d2 from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[4]

2. Handling and Preparation of Solutions (in a Chemical Fume Hood):

Preparation: Before starting, ensure the fume hood is functioning correctly and the work area

is clean and uncluttered. Assemble all necessary equipment and reagents.

Weighing: To minimize dust generation, carefully weigh the solid Gallic acid-d2 in the fume

hood. Use a draft shield if necessary.

Dissolving: Add the solid to the solvent slowly. If necessary, use gentle agitation to dissolve.

Labeling: Clearly label all containers with the chemical name, concentration, date, and your

initials.

Post-Handling: After handling, wipe down the work area in the fume hood.

3. Spill Response:
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Minor Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a labeled container for hazardous waste.[4] Clean the spill area

with soap and water.

Major Spills: For larger spills, evacuate the area and alert the appropriate emergency

response personnel. If trained, wear appropriate PPE, including respiratory protection, and

contain the spill.[4]

Disposal Plan
All waste containing Gallic acid-d2 must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and weighing

papers, in a clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Gallic acid-d2 in a labeled, sealed, and

appropriate hazardous waste container. Do not pour any waste down the drain.[1][3]

Container Disposal: Empty containers should be handled as hazardous waste as they may

contain residual dust.[1][4]

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations.[1][3][4]

Safe Handling Workflow Diagram
The following diagram illustrates the logical flow for safely handling Gallic acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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